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An In-depth Technical Guide on the Molecular Weight of Isothiazolo[5,4-b]pyridin-3(2H)-one
1,1-dioxide

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed analysis of the molecular weight of Isothiazolo[5,4-
b]pyridin-3(2H)-one 1,1-dioxide, a heterocyclic compound of interest in medicinal chemistry

and drug development. A precise understanding of the molecular weight is fundamental for a

wide range of applications, including quantitative analysis, stoichiometric calculations, and the

interpretation of mass spectrometry data. This document outlines the determination of its

molecular formula and the subsequent calculation of its molecular weight based on the

standard atomic weights of its constituent elements.

Chemical Identity and Molecular Formula
Isothiazolo[5,4-b]pyridin-3(2H)-one 1,1-dioxide is a bicyclic compound containing a pyridine

ring fused to an isothiazole dioxide ring. Accurate determination of its molecular structure is the

prerequisite for calculating its molecular weight. Based on chemical databases, the molecular

formula for Isothiazolo[5,4-b]pyridin-3(2H)-one 1,1-dioxide is established as C₆H₄N₂O₃S[1]

[2].
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This formula indicates that each molecule of the compound is composed of:

Six Carbon (C) atoms

Four Hydrogen (H) atoms

Two Nitrogen (N) atoms

Three Oxygen (O) atoms

One Sulfur (S) atom

Determination of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation relies on the standard atomic weights provided by the International Union of

Pure and Applied Chemistry (IUPAC).

Experimental Protocol: Calculation of Molecular Weight
The standard methodology for calculating the molecular weight of a chemical compound from

its molecular formula is as follows:

Identify the molecular formula of the compound. For Isothiazolo[5,4-b]pyridin-3(2H)-one
1,1-dioxide, this is C₆H₄N₂O₃S.

Determine the number of atoms for each element present in the molecule.

Obtain the standard atomic weight of each element from a reliable source, such as the

IUPAC Periodic Table.

Multiply the number of atoms of each element by its respective atomic weight to find the total

mass contribution of that element to the molecule.

Sum the total masses of all elements to obtain the molecular weight of the compound.

Data Presentation: Atomic and Molecular Weights
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The following table summarizes the atomic weights of the constituent elements and the

calculation of the molecular weight of Isothiazolo[5,4-b]pyridin-3(2H)-one 1,1-dioxide.

Element (Symbol) Number of Atoms
Standard Atomic
Weight (amu)

Total Contribution
(amu)

Carbon (C) 6 12.011[3][4] 72.066

Hydrogen (H) 4 1.008[5][6][7] 4.032

Nitrogen (N) 2 14.007[8][9][10] 28.014

Oxygen (O) 3 15.999[11][12][13] 47.997

Sulfur (S) 1 32.066[14][15][16] 32.066

Total Molecular

Weight
184.175

The calculated molecular weight of Isothiazolo[5,4-b]pyridin-3(2H)-one 1,1-dioxide is

184.175 amu, which is often expressed in grams per mole ( g/mol ) for macroscopic quantities.

This value is consistent with figures found in chemical databases[1][2][17].

Visualization of Workflow
The following diagram illustrates the logical workflow for the determination of the molecular

weight of a chemical compound.
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Identify Chemical Compound
(Isothiazolo[5,4-b]pyridin-3(2H)-one 1,1-dioxide)

Determine Molecular Formula
(C₆H₄N₂O₃S)

Identify Constituent Elements
(C, H, N, O, S)

Obtain Standard Atomic Weights

Calculate Total Mass for Each Element

Sum Elemental Masses

Final Molecular Weight
(184.175 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination.

Conclusion
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The molecular weight of Isothiazolo[5,4-b]pyridin-3(2H)-one 1,1-dioxide has been

definitively calculated as 184.175 g/mol based on its molecular formula C₆H₄N₂O₃S and the

standard atomic weights of its elements. This fundamental property is critical for researchers

and professionals in the fields of chemistry and drug development for accurate substance

quantification and experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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